Cas no 128095-49-8 (1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid)

• Product Name: 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid
• CAS No: 128095-49-8
• MF: C₁₃H₁₇FO₉
• MW: 336.267088651657
• CID: 5217037
• Update Time: 2025-11-03

1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid Chemical and Physical Properties

Names and Identifiers

• α-L-Idopyranuronic acid, 1-deoxy-1-fluoro-, methyl ester, 2,3,4-triacetate
• 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid

• Inchi： 1S/C13H17FO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9-,10+,11+,12+/m0/s1
• InChI Key： NPDOQHRDULJWTJ-PREPNJAASA-N
• SMILES： [C@@H]1(F)O[C@@H](C(OC)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±42.0 °C(Predicted)

Additional information on 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid

Comprehensive Analysis of 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid (CAS No. 128095-49-8)

The compound 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid (CAS No. 128095-49-8) is a fluorinated carbohydrate derivative with significant potential in medicinal chemistry and glycobiology. Its unique structure, featuring a fluoro substitution at the 1-position and triacetate protection groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating glycosidase enzymes and its applications in drug discovery.

In recent years, the demand for fluorinated sugars like 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid has surged, driven by their stability and metabolic resistance. These properties are critical for developing glycosidase inhibitors, which are explored for treating diabetes, viral infections, and cancer. The compound's methyl ester functionality further enhances its solubility, facilitating its use in biochemical assays and pharmaceutical formulations.

The synthesis of α-L-Idopyranuronic Acid derivatives, including this compound, often involves multi-step reactions starting from readily available sugars. Modern techniques such as click chemistry and enzymatic catalysis have streamlined its production, aligning with the growing trend toward sustainable and efficient synthetic methods. This aligns with the broader scientific community's focus on green chemistry and reducing environmental impact.

From an SEO perspective, users frequently search for terms like "fluorinated sugar applications," "glycosidase inhibitor mechanisms," and "CAS 128095-49-8 uses." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, its potential in glycoprotein engineering and carbohydrate-based vaccines has sparked interest, as these areas are hot topics in biotechnology.

Analytical characterization of 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. The compound's stability under various pH conditions also makes it suitable for in vitro and in vivo studies, further broadening its utility.

In summary, 1-Deoxy-1-fluoro-2,3,4-triacetate Methyl Ester α-L-Idopyranuronic Acid (CAS No. 128095-49-8) represents a versatile tool in glycochemistry, with applications spanning drug development, enzymology, and materials science. Its combination of fluorine and ester functionalities offers unique advantages, making it a compound of enduring interest to researchers worldwide.